Cas no 1545275-11-3 (5-(hexylamino)pyridine-2-carbonitrile)

• Product Name: 5-(hexylamino)pyridine-2-carbonitrile
• CAS No: 1545275-11-3
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 6305994
• PubChem ID: 79839758
• Update Time: 2025-10-29

5-(hexylamino)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(hexylamino)pyridine-2-carbonitrile
• AKOS018398510
• EN300-1274117
• 1545275-11-3

• Inchi： 1S/C12H17N3/c1-2-3-4-5-8-14-12-7-6-11(9-13)15-10-12/h6-7,10,14H,2-5,8H2,1H3
• InChI Key： MINSDVDCGWHZHB-UHFFFAOYSA-N
• SMILES： N(C1C=NC(C#N)=CC=1)CCCCCC

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.7Ų

Additional information on 5-(hexylamino)pyridine-2-carbonitrile

Introduction to 5-(hexylamino)pyridine-2-carbonitrile (CAS No. 1545275-11-3)

5-(hexylamino)pyridine-2-carbonitrile (CAS No. 1545275-11-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, featuring a pyridine core substituted with a hexylamino group and a cyano functional group at the 2-position, exhibits promising characteristics that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The structure of 5-(hexylamino)pyridine-2-carbonitrile contributes to its versatility, as the pyridine ring serves as a common pharmacophore in drug design, while the hexylamino group enhances solubility and bioavailability in biological systems. The cyano group introduces reactivity that allows for further functionalization, enabling the synthesis of more complex derivatives. These features have positioned this compound as a key building block in the development of novel therapeutic agents and functional materials.

In recent years, there has been growing interest in 5-(hexylamino)pyridine-2-carbonitrile due to its potential applications in medicinal chemistry. Researchers have explored its utility as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The hexylamino moiety provides a hydrophobic anchor that improves binding affinity to protein targets, while the cyano group can be further modified to introduce additional pharmacological properties.

One of the most compelling aspects of 5-(hexylamino)pyridine-2-carbonitrile is its adaptability in medicinal chemistry. The presence of both an amino and a cyano group allows for diverse chemical transformations, including nucleophilic additions, condensation reactions, and metal-catalyzed coupling reactions. These reactions enable chemists to tailor the compound’s structure for specific biological activities. For example, researchers have utilized this compound to synthesize derivatives with enhanced binding affinity to bacterial enzymes, contributing to the development of novel antibiotics.

Moreover, the synthetic pathways for 5-(hexylamino)pyridine-2-carbonitrile have been optimized for efficiency and scalability, making it accessible for industrial applications. Recent advancements in catalytic methods have reduced reaction times and improved yields, facilitating its use in large-scale drug production. These improvements align with the broader trend toward sustainable and cost-effective pharmaceutical manufacturing.

The compound’s potential extends beyond pharmaceuticals into materials science. The pyridine-2-carbonitrile core can be incorporated into polymers and coatings to enhance thermal stability and mechanical strength. Additionally, its ability to form coordination complexes with transition metals has been explored for applications in catalysis and luminescent materials. These findings highlight the compound’s broad utility across multiple scientific disciplines.

Recent research has also delved into the pharmacokinetic properties of derivatives of 5-(hexylamino)pyridine-2-carbonitrile. Studies indicate that modifications to the hexylamino group can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. This insight is critical for optimizing drug candidates for clinical use. By fine-tuning the structure, researchers can develop compounds with improved bioavailability and reduced toxicity.

The development of 5-(hexylamino)pyridine-2-carbonitrile derivatives has also seen advancements in computational chemistry techniques. Molecular modeling and virtual screening have accelerated the identification of promising candidates for further experimental validation. These computational methods complement traditional synthetic approaches by predicting structural features that enhance biological activity.

In conclusion, 5-(hexylamino)pyridine-2-carbonitrile (CAS No. 1545275-11-3) represents a versatile intermediate with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it a valuable tool for drug discovery and material innovation. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow further.